Cas no 1394936-18-5 (5-Pyrimidinol, 4-ethyl-)

• Product Name: 5-Pyrimidinol, 4-ethyl-
• CAS No: 1394936-18-5
• MF: C₆H₈N₂O
• MW: 124.1405210495
• CID: 6131199
• PubChem ID: 89214274
• Update Time: 2024-01-14

5-Pyrimidinol, 4-ethyl- Chemical and Physical Properties

Names and Identifiers

• 5-Pyrimidinol, 4-ethyl-
• 4-ethylpyrimidin-5-ol
• EN300-7627615
• Z1618133826
• 1394936-18-5
• SCHEMBL13971735

• Inchi： 1S/C6H8N2O/c1-2-5-6(9)3-7-4-8-5/h3-4,9H,2H2,1H3
• InChI Key： RDPJUTQMNKFELZ-UHFFFAOYSA-N
• SMILES： C1=NC=C(O)C(CC)=N1

Computed Properties

• Exact Mass: 124.063662883g/mol
• Monoisotopic Mass: 124.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 87.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 46Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Hydroxypyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Hydroxypyrimidines